Cas no 28609-14-5 (5-(Butan-2-yl)-1,3,5-triazinane-2-thione)

• Product Name: 5-(Butan-2-yl)-1,3,5-triazinane-2-thione
• CAS No: 28609-14-5
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 2839279
• PubChem ID: 17123980
• Update Time: 2025-04-21

5-(Butan-2-yl)-1,3,5-triazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• DTXSID50589294
• 28609-14-5
• 5-(Butan-2-yl)-1,3,5-triazinane-2-thione

• Inchi： 1S/C7H15N3S/c1-3-6(2)10-4-8-7(11)9-5-10/h6H,3-5H2,1-2H3,(H2,8,9,11)
• InChI Key： LRTZZLIACABFII-UHFFFAOYSA-N
• SMILES： S=C1NCN(CN1)C(C)CC

Computed Properties

• Exact Mass: 173.09866866Da
• Monoisotopic Mass: 173.09866866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų